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Compound of Interest

Compound Name: H-Chpro-OH.HCl

Cat. No.: B193167 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

cis-4-Hydroxy-L-proline hydrochloride (H-Chpro-OH.HCl), ensuring compliance and minimizing

risk.

H-Chpro-OH.HCl is the hydrochloride salt of cis-4-Hydroxy-L-proline. Its chemical nature as an

acidic and organic compound dictates a specific disposal protocol. The primary step involves

neutralization of its acidic component, followed by adherence to local regulations for chemical

waste disposal, particularly considering the potential aquatic toxicity of the organic moiety.

Core Disposal Protocol: Neutralization and
Compliance
The recommended procedure for the disposal of H-Chpro-OH.HCl involves a carefully

controlled neutralization process to mitigate its corrosivity, followed by appropriate disposal as

chemical waste.

Experimental Protocol for Neutralization:

Preparation: In a well-ventilated fume hood, prepare a designated chemical waste container.

Ensure the container is appropriately labeled and compatible with aqueous waste.
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Personal Protective Equipment (PPE): At a minimum, wear safety goggles, a lab coat, and

chemical-resistant gloves.

Dilution: For solid H-Chpro-OH.HCl, slowly dissolve it in water to create a dilute solution. For

solutions, proceed to the next step.

Neutralization: Slowly add a weak base, such as a 5% sodium bicarbonate solution, to the H-
Chpro-OH.HCl solution while stirring.

Monitoring: Monitor the pH of the solution using pH paper or a calibrated pH meter. Continue

adding the base incrementally until the pH is within the neutral range of 6-8.

Waste Collection: Once neutralized, the solution should be transferred to a clearly labeled

hazardous waste container.

Disposal: The container should be sent to an approved waste disposal plant. Always follow

your institution's and local hazardous waste regulations.[1][2]

It is imperative to consult the specific Safety Data Sheet (SDS) for H-Chpro-OH.HCl if
available, and always adhere to the chemical hygiene plan of your institution.

Quantitative Data Summary
For safe handling and disposal, key quantitative data for H-Chpro-OH.HCl and related

substances are summarized below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b193167?utm_src=pdf-body
https://www.benchchem.com/product/b193167?utm_src=pdf-body
https://www.benchchem.com/product/b193167?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/h54409
https://www.cdhfinechemical.com/images/product/msds/132_466893779_L-HYDROXYPROLINE-CASNO-51-35-4-MSDS.pdf
https://www.benchchem.com/product/b193167?utm_src=pdf-body
https://www.benchchem.com/product/b193167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes

H-Chpro-OH.HCl

Molecular Formula C₅H₁₀ClNO₃

Molecular Weight 167.59 g/mol [3]

cis-4-Hydroxy-L-proline

Molecular Formula C₅H₉NO₃ [4][5]

Molecular Weight 131.13 g/mol [4][5]

Melting Point 257 °C (decomposes) [5]

General Disposal Parameters

Neutral pH Range 6.0 - 8.0
Standard for aqueous waste

disposal.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of H-
Chpro-OH.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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